Cas no 122645-11-8 ((S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid)

• Product Name: (S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid
• CAS No: 122645-11-8
• MF: C₁₅H₁₇N₃O₅
• MW: 319.312583684921
• CID: 5558445
• Update Time: 2025-05-21

(S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-α-[[(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]benzeneacetic Acid
• Benzeneacetic acid, α-[[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]-, (S)- (9CI)
• (S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid

• Inchi： 1S/C15H17N3O5/c1-2-17-8-9-18(13(20)12(17)19)15(23)16-11(14(21)22)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,16,23)(H,21,22)/t11-/m0/s1
• InChI Key： JQEHQELQPPKXRR-NSHDSACASA-N
• SMILES： C(N1CCN(CC)C(=O)C1=O)(=O)N[C@@H](C1C=CC=CC=1)C(=O)O

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• pka: 3.19±0.10(Predicted)

Additional information on (S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid

Comprehensive Overview of (S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid (CAS No. 122645-11-8)

(S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid (CAS No. 122645-11-8) is a specialized organic compound with significant applications in pharmaceutical research and development. This compound, characterized by its unique piperazine and benzeneacetic acid moieties, has garnered attention for its potential role in modulating biological pathways. Researchers are increasingly exploring its utility in drug design, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The molecular structure of (S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid features a chiral center, which is critical for its stereospecific interactions. The ethyl and dioxo groups on the piperazine ring enhance its binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies. Recent trends in drug discovery emphasize the importance of such chiral compounds, as they often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

In the context of current biomedical research, this compound aligns with the growing interest in small molecule therapeutics. With the rise of personalized medicine, the demand for enantiomerically pure compounds like (S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid has surged. Its potential applications span anti-inflammatory agents, enzyme inhibitors, and even neuroprotective therapies, addressing pressing health concerns such as chronic inflammation and neurodegenerative diseases.

Synthesis and characterization of CAS No. 122645-11-8 require advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the purity and stereochemical integrity of the compound, which are paramount for reproducible research outcomes. The compound's stability under various pH conditions and solubility profiles are also key factors in its formulation development.

From an SEO perspective, this compound is often searched in conjunction with terms like "chiral drug intermediates", "piperazine derivatives", and "benzeneacetic acid applications". These keywords reflect the compound's relevance in modern pharmaceutical chemistry and its potential to address unmet medical needs. Additionally, queries such as "CAS 122645-11-8 supplier" and "S-enantiomer synthesis" highlight the commercial and academic interest in this molecule.

Environmental and regulatory considerations are also pivotal when working with (S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety and compliance with Good Laboratory Practices (GLP). The compound's biodegradability and ecotoxicological profile are areas of ongoing investigation, aligning with the broader push for green chemistry in drug development.

In summary, (S)-α-(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonylaminobenzeneacetic Acid (CAS No. 122645-11-8) represents a versatile and valuable tool in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a subject of intense research, particularly in the era of precision medicine. As the scientific community continues to unravel its mechanisms and optimize its synthesis, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.